Cas no 439095-27-9 (3-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)propanoic acid)
3-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)propanoic acid
-
3-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00920485-1g |
3-(3-Bromophenyl)-3-(1,1-dioxidothiomorpholino)propanoic acid |
439095-27-9 | 90% | 1g |
¥4193.0 | 2024-04-18 | |
| A2B Chem LLC | AI71453-1mg |
3-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)propanoic acid |
439095-27-9 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI71453-5mg |
3-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)propanoic acid |
439095-27-9 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI71453-10mg |
3-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)propanoic acid |
439095-27-9 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI71453-500mg |
3-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)propanoic acid |
439095-27-9 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI71453-1g |
3-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)propanoic acid |
439095-27-9 | >90% | 1g |
$1295.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651846-1mg |
3-(3-Bromophenyl)-3-(1,1-dioxidothiomorpholino)propanoic acid |
439095-27-9 | 98% | 1mg |
¥428.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651846-5mg |
3-(3-Bromophenyl)-3-(1,1-dioxidothiomorpholino)propanoic acid |
439095-27-9 | 98% | 5mg |
¥573.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651846-10mg |
3-(3-Bromophenyl)-3-(1,1-dioxidothiomorpholino)propanoic acid |
439095-27-9 | 98% | 10mg |
¥739.00 | 2024-05-13 |
3-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)propanoic acid Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 3-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)propanoic acid
Comprehensive Overview of 3-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)propanoic acid (CAS No. 439095-27-9)
The compound 3-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)propanoic acid (CAS No. 439095-27-9) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a bromophenyl group and a thiomorpholine derivative, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of inflammation and metabolic disorders.
In recent years, the demand for novel sulfone-containing compounds like 3-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)propanoic acid has surged due to their enhanced stability and bioavailability. This compound's 1,1-dioxo-1lambda6-thiomorpholin-4-yl moiety is particularly noteworthy, as it contributes to improved solubility and metabolic resistance, key factors in modern drug design. The presence of the bromine atom further allows for versatile derivatization, enabling the creation of targeted analogs for specific therapeutic applications.
From an industrial perspective, 439095-27-9 is often discussed in forums and publications focusing on high-value intermediates and custom synthesis. Its synthesis typically involves multi-step organic reactions, including bromination and sulfonation, which are critical for achieving the desired purity and yield. Laboratories specializing in contract research organizations (CROs) frequently handle this compound, emphasizing its role in collaborative drug development projects.
One of the most searched questions related to this compound is: "What are the biological activities of 3-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)propanoic acid?" Preliminary studies suggest its potential as a modulator of certain kinase pathways, which are pivotal in cellular signaling. Additionally, its anti-inflammatory properties are under investigation, aligning with the growing interest in non-steroidal anti-inflammatory drugs (NSAIDs) alternatives.
Another trending topic is the green chemistry approach to synthesizing such compounds. Researchers are exploring eco-friendly catalysts and solvent systems to produce 3-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)propanoic acid with minimal environmental impact. This aligns with global initiatives to reduce hazardous waste in pharmaceutical manufacturing, a key concern for regulatory bodies and sustainability-focused investors.
In summary, CAS No. 439095-27-9 represents a promising candidate for further scientific exploration. Its structural complexity and functional versatility make it a valuable asset in medicinal chemistry and drug discovery. As research progresses, this compound may unlock new therapeutic avenues, particularly in addressing unmet medical needs in chronic diseases.
439095-27-9 (3-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)